Cas no 1516376-68-3 (4-amino-3-(4-methylpyridin-3-yl)butanoic acid)

• Product Name: 4-amino-3-(4-methylpyridin-3-yl)butanoic acid
• CAS No: 1516376-68-3
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6387762
• PubChem ID: 81743356
• Update Time: 2025-10-28

4-amino-3-(4-methylpyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(4-methylpyridin-3-yl)butanoic acid
• AKOS020323771
• EN300-1867585
• 1516376-68-3

• Inchi： 1S/C10H14N2O2/c1-7-2-3-12-6-9(7)8(5-11)4-10(13)14/h2-3,6,8H,4-5,11H2,1H3,(H,13,14)
• InChI Key： GFBSLMFTPUVWSD-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1C=NC=CC=1C)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 76.2Ų

Additional information on 4-amino-3-(4-methylpyridin-3-yl)butanoic acid

Introduction to 4-amino-3-(4-methylpyridin-3-yl)butanoic acid (CAS No. 1516376-68-3) in Modern Chemical and Biomedical Research

4-amino-3-(4-methylpyridin-3-yl)butanoic acid, identified by the Chemical Abstracts Service registry number 1516376-68-3, is a structurally unique compound that has garnered significant attention in the fields of chemical biology and pharmaceutical development. This molecule, featuring a combination of an amino group, a carboxylic acid moiety, and a pyridine ring with a methyl substitution, presents a versatile scaffold for the design of novel bioactive agents. Its molecular structure not only suggests potential interactions with biological targets but also opens avenues for further chemical modifications to enhance its pharmacological properties.

The pyridine core in 4-amino-3-(4-methylpyridin-3-yl)butanoic acid is particularly noteworthy, as pyridine derivatives are widely recognized for their role in medicinal chemistry. Pyridine-based compounds exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the methylpyridin-3-yl substituent at the 4-position introduces additional conformational flexibility and electronic properties that can modulate binding affinity to biological targets. This feature has made it an attractive moiety for drug discovery efforts aimed at developing small-molecule inhibitors or activators.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of such heterocyclic compounds in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that pyridine derivatives can serve as scaffolds for targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The carboxylic acid group in 4-amino-3-(4-methylpyridin-3-yl)butanoic acid further enhances its potential as a pharmacophore, allowing for salt formation and improved solubility—key factors in drug formulation and bioavailability.

The amino group within the molecule provides another layer of functional diversity, enabling further derivatization through amide bond formation or participation in ionic interactions with biological targets. This dual functionality has been exploited in the development of peptidomimetics and protease inhibitors, where the balance between hydrophobicity and charge distribution is critical for optimal binding affinity. The structural motif of 4-amino-3-(4-methylpyridin-3-yl)butanoic acid thus positions it as a valuable building block for synthetic chemists seeking to develop next-generation therapeutics.

In light of these attributes, researchers have explored the synthetic pathways to 4-amino-3-(4-methylpyridin-3-yl)butanoic acid, focusing on efficient and scalable methodologies. Multi-step organic synthesis involving cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, has been employed to construct the pyridine ring system. Additionally, catalytic hydrogenation and oxidation techniques have been utilized to introduce the desired functional groups while maintaining regioselectivity. These synthetic strategies underscore the compound’s feasibility as a starting material for medicinal chemistry campaigns.

The growing interest in fragment-based drug design has also prompted investigations into the use of 4-amino-3-(4-methylpyridin-3-yl)butanoic acid as a lead compound or scaffold for hit identification. Fragment screening approaches leverage small libraries of molecules to identify low-affinity binders that can be optimized through structure-guided iterations. The structural features of this compound make it an ideal candidate for such screens, given its ability to interact with various biological targets through hydrogen bonding, hydrophobic interactions, and electrostatic forces.

Furthermore, advances in biocatalysis have opened new possibilities for modifying 4-amino-3-(4-methylpyridin-3-yl)butanoic acid through enzymatic means. Enzymes such as transaminases or lipases can be employed to introduce non-natural amino acids or alter existing functional groups with high precision. This enzymatic approach aligns with the growing trend toward green chemistry practices, reducing reliance on harsh chemical reagents and minimizing waste generation during drug development.

The potential applications of 4-amino-3-(4-methylpyridin-3-yl)butanoic acid extend beyond traditional pharmaceuticals into agrochemicals and specialty chemicals. Its structural motifs are reminiscent of natural products that exhibit bioactivity against pests or pathogens, suggesting its utility in designing novel crop protection agents. Additionally, its compatibility with polymerization reactions may enable its incorporation into functional materials with applications in coatings or biodegradable polymers.

Emerging research directions indicate that 4-amino-3-(4-methylpyridin-3-yl)butanoic acid could play a role in addressing emerging therapeutic challenges, such as antibiotic resistance or neurodegenerative disorders. For example, studies have shown that pyridine derivatives can modulate bacterial efflux pumps or inhibit amyloid-beta aggregation—a hallmark protein associated with Alzheimer’s disease. Such findings highlight the compound’s versatility and its potential to contribute to solving complex biomedical problems.

The synthesis and characterization of analogues derived from 4-amino-3-(4-methylpyridin-3-y l)butanoic acid continue to be an active area of investigation. By systematically varying substituents on the pyridine ring or introducing additional functional groups at different positions along the butanoic acid chain, researchers aim to fine-tune pharmacokinetic profiles and target specificity. High-throughput screening (HTS) technologies coupled with machine learning algorithms are being employed to accelerate this process by predicting binding affinities before experimental validation.

In conclusion, 4-amino - 3 - ( 4 - methyl py rid ine - 3 - yl ) but ano ic ac id ( CAS No . 1516376 - 68 - 3 ) stands out as a promising intermediate in modern chemical biology and pharmaceutical research . Its unique structural features offer multiple opportunities for designing bioactive molecules with applications ranging from human health to sustainable industrial processes . As synthetic methodologies continue to evolve , so too will our ability to harness this versatile compound’s potential .